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Compound of Interest

Compound Name: 1-Tetradecanethiol

Cat. No.: B147481 Get Quote

CAS Number: 2079-95-0

This technical guide provides an in-depth overview of 1-Tetradecanethiol (TDT), a long-chain

alkanethiol that has garnered significant interest in various scientific and technological fields.

This document is intended for researchers, scientists, and drug development professionals,

offering detailed information on its physicochemical properties, experimental protocols for its

primary applications, and its emerging role in advanced biomedical and pharmaceutical

research.

Core Properties of 1-Tetradecanethiol
1-Tetradecanethiol is a colorless to pale yellow liquid characterized by a long hydrophobic

alkyl chain and a terminal thiol (-SH) group.[1] This unique structure imparts to it the ability to

form highly ordered, self-assembled monolayers (SAMs) on noble metal surfaces, particularly

gold.[2] Its distinct garlic-like odor is a characteristic feature of thiol compounds.[1]

Physicochemical Data
The key physicochemical properties of 1-Tetradecanethiol are summarized in the table below

for easy reference and comparison.
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Property Value References

CAS Number 2079-95-0 [3]

Molecular Formula C₁₄H₃₀S [3]

Molecular Weight 230.46 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Melting Point 6.1-6.5 °C [3]

Boiling Point 176-180 °C at 22 mmHg [2]

Density 0.846 g/mL at 20 °C [2]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and chloroform.

[4]

Refractive Index (n20/D) 1.461 [5]

Applications in Research and Development
The primary application of 1-Tetradecanethiol lies in its ability to form robust and well-defined

self-assembled monolayers (SAMs) on gold and other noble metal surfaces.[2] These SAMs

serve as versatile platforms for surface functionalization, enabling advancements in biosensors,

nanomaterials, and drug delivery systems.

Self-Assembled Monolayers (SAMs)
The formation of a 1-Tetradecanethiol SAM on a gold surface is a spontaneous process

driven by the strong affinity between the sulfur headgroup of the thiol and the gold substrate.

The long alkyl chains then align and pack closely due to van der Waals interactions, resulting in

a highly ordered and hydrophobic surface. The properties of these SAMs can be precisely

controlled and characterized.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanethiol
https://dr.lib.iastate.edu/bitstreams/3bf085a0-6309-46ef-8ae4-6f415de89e4a/download
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanethiol
https://m.chemicalbook.com/ProductChemicalPropertiesCB7264856_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7264856_EN.htm
https://cymitquimica.com/cas/2079-95-0/
https://research.abo.fi/files/56786315/1-s2.0-S2452262723000855-main.pdf
https://www.benchchem.com/product/b147481?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7264856_EN.htm
https://www.benchchem.com/product/b147481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SAM Property
Typical
Value/Range

Characterization
Technique

References

Ellipsometric

Thickness
~1.5 Å per CH₂ group

Spectroscopic

Ellipsometry
[6]

Advancing Water

Contact Angle
102 - 108°

Contact Angle

Goniometry
[7]

Surface Coverage on

Gold

High (approaching a

complete monolayer)

X-ray Photoelectron

Spectroscopy (XPS)
[8]

Surface Morphology
Homogeneous and

smooth

Atomic Force

Microscopy (AFM)
[8]

Biosensor Development
1-Tetradecanethiol SAMs are instrumental in the fabrication of highly sensitive and specific

biosensors. They can serve multiple roles:

Surface Passivation: The densely packed monolayer prevents non-specific adsorption of

biomolecules onto the sensor surface, reducing background noise and improving the signal-

to-noise ratio.

Immobilization Platform: While 1-Tetradecanethiol itself provides a hydrophobic surface, it is

often used in mixed SAMs with other functionalized thiols (e.g., those with carboxyl or amine

terminal groups) to create a surface that can covalently bind to biorecognition elements like

enzymes, antibodies, or nucleic acids.

Dielectric Layer: In electrochemical biosensors, the SAM acts as a dielectric layer that can

modulate electron transfer, a key mechanism in signal transduction.

Drug Delivery and Nanoparticle Functionalization
In the realm of drug development, 1-Tetradecanethiol is utilized for the surface

functionalization of nanoparticles, such as liposomes and solid lipid nanoparticles, to enhance

their therapeutic efficacy. The hydrophobic nature of the 1-Tetradecanethiol layer can:
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Improve Drug Encapsulation: For hydrophobic drugs, a lipid-based nanoparticle core coated

with a hydrophobic layer can improve drug loading and stability.

Control Drug Release: The dense monolayer can act as a barrier to modulate the release

rate of the encapsulated drug.

Enhance Biocompatibility and Circulation Time: While not providing "stealth" properties like

PEGylation, a well-ordered monolayer can influence how the nanoparticle interacts with

biological systems. More commonly, 1-Tetradecanethiol is used as a component in more

complex surface modifications of drug delivery vehicles.[9][10][11][12]

While direct use of 1-Tetradecanethiol in approved drug formulations is not widely

documented, its role as a fundamental tool in the research and development of advanced drug

delivery systems is significant.

Experimental Protocols
The following section provides a detailed methodology for the preparation and characterization

of 1-Tetradecanethiol self-assembled monolayers on gold substrates.

Preparation of 1-Tetradecanethiol SAMs on Gold
This protocol outlines the steps for forming a high-quality 1-Tetradecanethiol SAM on a gold-

coated substrate.

Materials and Reagents:

Gold-coated substrates (e.g., silicon wafers or glass slides with a chromium or titanium

adhesion layer)

1-Tetradecanethiol (≥98% purity)

Anhydrous ethanol (200 proof)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) (EXTREME CAUTION:

Highly corrosive and reactive)

Deionized (DI) water (18.2 MΩ·cm)
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High-purity nitrogen gas

Clean glass vials with sealable caps

Non-magnetic, stainless steel tweezers

Procedure:

Substrate Cleaning (in a fume hood with appropriate PPE):

Immerse the gold substrates in piranha solution for 10-15 minutes to remove organic

contaminants.

Carefully remove the substrates and rinse them thoroughly with copious amounts of DI

water.

Rinse the substrates with anhydrous ethanol.

Dry the substrates under a gentle stream of nitrogen gas. Use immediately to prevent re-

contamination.

Thiol Solution Preparation:

In a clean glass vial, prepare a 1 mM solution of 1-Tetradecanethiol in anhydrous

ethanol.

Self-Assembly Process:

Using clean tweezers, immerse the freshly cleaned gold substrate into the thiol solution.

Seal the vial to minimize exposure to air and moisture. Purging the headspace with

nitrogen is recommended for optimal results.

Allow the self-assembly to proceed for 18-24 hours at room temperature. Longer

incubation times generally lead to more ordered monolayers.

Post-Assembly Rinsing and Drying:
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After incubation, remove the substrate from the thiol solution with tweezers.

Rinse the substrate thoroughly with fresh anhydrous ethanol to remove any non-

chemisorbed thiol molecules.

Dry the SAM-coated substrate under a gentle stream of nitrogen gas.

Storage:

Store the prepared SAMs in a clean, dry environment, preferably under an inert

atmosphere, until characterization or further use.

Characterization of 1-Tetradecanethiol SAMs
Several surface-sensitive techniques are employed to characterize the quality and properties of

the formed SAMs.

Contact Angle Goniometry: This technique measures the wettability of the surface. A high

advancing water contact angle (typically >100°) indicates the formation of a hydrophobic,

well-ordered monolayer.

Spectroscopic Ellipsometry: This is used to determine the thickness of the monolayer. The

thickness should be consistent with the length of the 1-Tetradecanethiol molecule and its tilt

angle on the surface.

X-ray Photoelectron Spectroscopy (XPS): XPS confirms the elemental composition of the

surface, verifying the presence of sulfur from the thiol bonded to the gold substrate.

Atomic Force Microscopy (AFM): AFM provides topographical information about the surface,

revealing the smoothness and homogeneity of the monolayer.

Visualizations
The following diagrams illustrate the logical workflow for the preparation and application of 1-
Tetradecanethiol SAMs.
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Caption: Workflow for the preparation of a 1-Tetradecanethiol SAM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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